Cas no 787575-81-9 (4-(2,2-Diethoxyethoxy)benzonitrile)

• Product Name: 4-(2,2-Diethoxyethoxy)benzonitrile
• CAS No: 787575-81-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 554941
• PubChem ID: 17749964
• Update Time: 2025-10-29

4-(2,2-Diethoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Diethoxyethoxy)benzonitrile
• 4-(2,2-DIETHOXY-ETHOXY)-BENZONITRILE
• Benzonitrile,4-(2,2-diethoxyethoxy)-
• 4-(2,2-di-ethoxy-ethoxy)-benzonitrile
• SCHEMBL5004054
• DTXSID90590122
• YXGQLFFOVLQTJG-UHFFFAOYSA-N
• 787575-81-9
• AKOS012940125

• MDL： MFCD06657757
• Inchi： 1S/C13H17NO3/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-8,13H,3-4,10H2,1-2H3
• InChI Key： YXGQLFFOVLQTJG-UHFFFAOYSA-N
• SMILES： O(CC)C(COC1C=CC(C#N)=CC=1)OCC

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5
• XLogP3: 2.2

Experimental Properties

• PSA: 51.48000
• LogP: 2.33618

Additional information on 4-(2,2-Diethoxyethoxy)benzonitrile

Comprehensive Overview of 4-(2,2-Diethoxyethoxy)benzonitrile (CAS No. 787575-81-9)

4-(2,2-Diethoxyethoxy)benzonitrile, with the CAS number 787575-81-9, is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a benzonitrile core modified with a diethoxyethoxy side chain, makes it a versatile building block for complex chemical transformations. This compound has garnered significant attention in recent years due to its applications in cutting-edge fields such as drug discovery, OLED materials, and green chemistry.

The growing demand for high-purity nitrile derivatives in the pharmaceutical industry has positioned 4-(2,2-Diethoxyethoxy)benzonitrile as a critical intermediate. Researchers frequently search for "synthesis of 4-(2,2-Diethoxyethoxy)benzonitrile" or "CAS 787575-81-9 suppliers," reflecting its commercial and academic relevance. Its stability under mild reaction conditions and compatibility with various catalysts align with the current trend toward sustainable synthetic methodologies, a hot topic in modern organic chemistry.

From a structural perspective, the electron-withdrawing nitrile group and ether-linked side chain in 4-(2,2-Diethoxyethoxy)benzonitrile enable diverse reactivity patterns. This characteristic is particularly valuable in cross-coupling reactions, a focal point for researchers developing novel biaryl compounds or heterocyclic scaffolds. Recent publications highlight its role in optimizing polymer electrolytes for energy storage devices, addressing the global push for renewable energy solutions.

Analytical data for CAS 787575-81-9, including NMR spectra and HPLC purity profiles, are often requested by quality control laboratories. The compound's low toxicity profile and solubility in common organic solvents further enhance its practicality for industrial-scale applications. As the chemical industry shifts toward eco-friendly processes, the demand for efficient benzonitrile derivatives like this continues to rise.

In material science, 4-(2,2-Diethoxyethoxy)benzonitrile has shown promise as a precursor for liquid crystal displays (LCDs) and photoactive polymers. Its ability to form stable hydrogen-bonded networks makes it attractive for designing supramolecular architectures, a trending research area in nanotechnology. These applications respond to the increasing market need for high-performance electronic materials and flexible displays.

For synthetic chemists, understanding the scale-up challenges of 787575-81-9 remains crucial. Frequently searched queries like "purification of 4-(2,2-Diethoxyethoxy)benzonitrile" or "alternative routes for CAS 787575-81-9" reflect practical concerns in process optimization. The compound's moisture-sensitive nature necessitates proper handling under inert atmosphere conditions, a detail emphasized in recent patent literature.

The future outlook for 4-(2,2-Diethoxyethoxy)benzonitrile appears robust, driven by its adaptability in medicinal chemistry and functional materials. With the rise of AI-assisted molecular design, this compound's structural features may inspire new machine learning models for predicting chemical reactivity. Its balanced lipophilicity and hydrogen-bonding capacity align well with contemporary fragment-based drug discovery approaches.